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Compound of Interest

Compound Name: (Z2)-8-Dodecenal

Cat. No.: B12723263

(Z2)-8-Dodecenal is an unsaturated aliphatic aldehyde. Due to the absence of a specific Safety
Data Sheet (SDS) for this compound, this guide is based on information for structurally similar
chemicals, including other isomers of dodecenal and related unsaturated aldehydes. It is
imperative to handle this chemical with caution in a well-ventilated laboratory setting, adhering
to the safety protocols outlined below.

Hazard Identification and Classification

Based on analogous compounds, (Z)-8-Dodecenal is anticipated to pose the following
hazards.

GHS Hazard Classification (Presumed)

Hazard Class Hazard Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2A

Skin Sensitization Category 1

Hazardous to the Aquatic Environment, Long-
Category 2
Term Hazard

Signal Word: Warning
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Hazard Statements (Presumed):

H315: Causes skin irritation.[1]

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements (Recommended):

e P261: Avoid breathing mist or vapors.

e P264: Wash skin thoroughly after handling.[2]

e P273: Avoid release to the environment.[2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P501: Dispose of contents/container to an approved waste disposal plant.[2]

Personal Protective Equipment (PPE)

The following PPE is essential for the safe handling of (Z)-8-Dodecenal.
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PPE Category Recommended Equipment

Safety glasses with side shields or chemical
Eye and Face Protection safety goggles. A face shield may be necessary

for splash hazards.

- Gloves: Nitrile rubber gloves. - Clothing: A
) ) standard laboratory coat. For larger quantities or
Skin Protection ) ] )
splash risks, chemical-resistant overalls may be

required.

Work should be conducted in a certified

chemical fume hood. If a fume hood is not
Respiratory Protection available or ventilation is inadequate, a NIOSH-

approved respirator with an organic vapor

cartridge is recommended.

Occupational Exposure Limits (OELSs) for Anhalogous
Aldehydes

No specific OELs have been established for (Z)-8-Dodecenal. The following table provides
OELSs for other common aldehydes as a reference for risk assessment. It is recommended to
keep exposure to (Z)-8-Dodecenal to the lowest achievable level.

OSHA PEL (8-hour ACGIH TLV NIOSH REL (10-
Substance o
TWA) (Ceiling) hour TWA)
Lowest feasible
Acetaldehyde 200 ppm[3][4] 25 ppm[3] )
concentration
Valeraldehyde Not Established 50 ppm 50 ppm[5]

Operational and Disposal Plan

This section provides a step-by-step guide for the safe handling, storage, and disposal of (Z)-8-
Dodecenal.
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Experimental Workflow

Caption: Experimental workflow for handling (Z)-8-Dodecenal.

Detailed Methodologies

1. Preparation:

o Personal Protective Equipment (PPE): Before entering the laboratory, ensure you are
wearing a lab coat, nitrile gloves, and chemical safety goggles.

e Fume Hood: All handling of (Z)-8-Dodecenal should occur within a certified chemical fume
hood to minimize inhalation exposure. Verify that the fume hood is functioning correctly
before starting any work.

o Materials: Gather all necessary equipment, including glassware, spill kits, and waste
containers, and place them inside the fume hood.

2. Handling:

 Aliquoting: When transferring the chemical, use appropriate tools such as a calibrated
pipette. Avoid direct contact with the skin and eyes.

o Experimental Procedures: Carry out all experimental steps within the fume hood. Ensure that
all containers are clearly labeled.

3. Spill Management:

o Small Spills: In the event of a small spill inside the fume hood, absorb the liquid with an inert
absorbent material such as vermiculite or sand.

o Large Spills: For larger spills, evacuate the immediate area and follow your institution's
emergency procedures.

o Cleanup: After absorption, collect the material into a designated hazardous waste container.
Clean the spill area with a suitable solvent, followed by soap and water.

4., Storage:
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o Container: Keep (Z)-8-Dodecenal in a tightly sealed, light-resistant container.

» Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents. Refrigeration may be required for long-term stability.

5. Disposal Plan:

o Waste Segregation: All materials contaminated with (Z)-8-Dodecenal, including gloves,
absorbent materials, and empty containers, should be treated as hazardous waste.

o Waste Containers: Use clearly labeled, sealed containers for hazardous waste.

» Disposal Route: Dispose of the hazardous waste through your institution's designated
hazardous waste management program, following all local, state, and federal regulations. Do
not pour down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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